N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C20H15N3OS/c24-19(15-8-2-1-3-9-15)23(14-16-10-6-7-13-21-16)20-22-17-11-4-5-12-18(17)25-20/h1-13H,14H2
• InChI Key: XIXNOPFUHUJCLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N(CC2=CC=CC=N2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H15N3OS
• Molecular Weight: 345.4 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide, also known as BPTB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BPTB is a benzamide derivative that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Scientific Research Applications

Inhibition of Vascular Endothelial Growth Factor Receptor-2

One significant application of derivatives of N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide is their role as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. These inhibitors have demonstrated significant efficacy in human lung and colon carcinoma xenograft models, pointing towards their potential in cancer treatment research (Borzilleri et al., 2006).

Crystal Structure and Analysis

The crystal structure and Hirshfeld surface analysis of N-(pyridin-2-ylmethyl)benzamide derivatives have been studied to understand the orientation of pyridine rings with respect to benzene rings. This research is crucial for developing new compounds with desired chemical and physical properties (Artheswari et al., 2019).

Cytotoxic Activity

N-(pyridin-2-ylcarbamothioyl)benzamide derivatives and their complexes have been synthesized and evaluated for their cytotoxicity against various human cancer cell lines. Some of these compounds showed significant cytotoxicity, highlighting their potential in cancer research (Adhami et al., 2014).

Selective Sensing Material

The use of N-(2H-[1,2,4]thiadiazolo[2,3-a]pyridine-2-ylidene)benzamide as a selective sensing material in the construction of a chromium ion selective electrode demonstrates its potential in environmental monitoring and analysis (Hajiaghababaei et al., 2016).

Catalytic Activity in Oxidation Reactions

Derivatives have been utilized as catalysts for olefin oxidation, employing hydrogen peroxide as an oxidant. This research underlines the compound's utility in chemical synthesis processes, contributing to the development of more efficient and selective catalytic systems (Ghorbanloo et al., 2017).